Cas no 2640821-67-4 (5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol)

• Product Name: 5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol
• CAS No: 2640821-67-4
• MF: C₁₈H₁₈N₂O₂S₂
• MW: 358.477721691132
• CID: 5315808
• PubChem ID: 155801491
• Update Time: 2025-05-20

5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol Chemical and Physical Properties

Names and Identifiers

• 2640821-67-4
• 5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol
• AKOS040712829
• F6660-0277
• 4-(3,4-Dimethoxyphenyl)-2-[4-(methylthio)phenyl]-1H-imidazole-5-thiol

• Inchi： 1S/C18H18N2O2S2/c1-21-14-9-6-12(10-15(14)22-2)16-18(23)20-17(19-16)11-4-7-13(24-3)8-5-11/h4-10,23H,1-3H3,(H,19,20)
• InChI Key： FSMODXVUNQLNMT-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(SC)C=C2)NC(S)=C(C2=CC=C(OC)C(OC)=C2)N=1

Computed Properties

• Exact Mass: 358.08097017g/mol
• Monoisotopic Mass: 358.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 584.8±50.0 °C(Predicted)
• pka: 2.86±0.50(Predicted)

Additional information on 5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol

Introduction to 5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol (CAS No. 2640821-67-4)

5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2640821-67-4, belongs to the imidazole-thiol class, a structural motif known for its diverse biological activities. The presence of functional groups such as dimethoxyphenyl, methylsulfanylphenyl, and imidazole-thiol suggests potential applications in drug discovery and development, particularly in targeting neurological and inflammatory disorders.

The imidazole-thiol core of this molecule is a critical pharmacophore that has been extensively studied for its ability to interact with biological targets. Imidazole derivatives are well-documented for their role in modulating enzyme activity and receptor binding, making them valuable candidates for therapeutic intervention. In particular, the thiol group (-SH) in this compound introduces a high degree of reactivity, enabling it to participate in various biochemical interactions. This reactivity has been leveraged in the design of probes and inhibitors for studying cellular processes.

Recent advancements in computational chemistry have enabled the prediction of binding affinities and interaction profiles for complex molecules like 5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol. These studies have highlighted its potential as a scaffold for developing novel therapeutics. For instance, virtual screening campaigns have identified this compound as a promising candidate for inhibiting kinases associated with cancer progression. The dimethoxyphenyl and methylsulfanylphenyl substituents are believed to enhance binding specificity by optimizing interactions with target proteins.

In vitro studies have begun to elucidate the mechanistic properties of this compound. Initial research suggests that it may exert its effects through modulating the activity of signaling pathways involved in inflammation and neuroprotection. The imidazole-thiol moiety appears to be particularly important for these interactions, as it can engage in hydrogen bonding and disulfide bond formation with biological targets. These interactions are crucial for designing molecules that can selectively inhibit disease-relevant pathways while minimizing off-target effects.

The pharmaceutical industry has shown interest in this compound due to its structural features and potential therapeutic applications. Researchers are exploring its efficacy in models of neurodegenerative diseases, where imidazole derivatives have demonstrated promise. Additionally, the compound’s ability to cross the blood-brain barrier makes it an attractive candidate for central nervous system (CNS) drug development. Preclinical studies are underway to evaluate its safety profile and pharmacokinetic properties.

From a synthetic chemistry perspective, 5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol exemplifies the complexity achievable through multi-step organic synthesis. The integration of aromatic rings with heterocyclic cores requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce such complex molecules on a scalable basis, facilitating further exploration of their biological potential.

The growing body of research on imidazole-thiol derivatives underscores their importance as pharmacological tools. As computational methods improve and high-throughput screening becomes more efficient, compounds like 5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol are likely to play a pivotal role in discovering new treatments for a wide range of diseases. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into tangible therapeutic benefits.

In conclusion, 5-(3,4-dimethoxyphenyl)-2-[4-(methylsulfanyl)phenyl]-1H-imidazole-4-thiol (CAS No. 2640821-67-4) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups positions it as a valuable tool for drug discovery and development. As research progresses, this compound is expected to contribute significantly to advancements in pharmaceutical science.